molecular formula C18H28BrNO3S B12194840 1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidine

1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidine

Cat. No.: B12194840
M. Wt: 418.4 g/mol
InChI Key: SQHYAXRQQVJGFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Structure:
1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidine is a sulfonamide derivative featuring a 3,5-dimethylpiperidine ring linked to a substituted benzene sulfonyl group. The benzene ring is substituted with a bromine atom at the para-position (C4) and a pentyloxy chain at the meta-position (C3). This structure combines steric bulk (from the pentyloxy group) and electronic modulation (from the bromine atom), making it a candidate for applications in medicinal chemistry or materials science .

For example:

  • Piperidine rings are often functionalized via nucleophilic substitution or coupling reactions (e.g., Suzuki-Miyaura for brominated aryl groups) .
  • Sulfonyl groups are introduced using sulfonyl chlorides under basic conditions .

Properties

Molecular Formula

C18H28BrNO3S

Molecular Weight

418.4 g/mol

IUPAC Name

1-(4-bromo-3-pentoxyphenyl)sulfonyl-3,5-dimethylpiperidine

InChI

InChI=1S/C18H28BrNO3S/c1-4-5-6-9-23-18-11-16(7-8-17(18)19)24(21,22)20-12-14(2)10-15(3)13-20/h7-8,11,14-15H,4-6,9-10,12-13H2,1-3H3

InChI Key

SQHYAXRQQVJGFN-UHFFFAOYSA-N

Canonical SMILES

CCCCCOC1=C(C=CC(=C1)S(=O)(=O)N2CC(CC(C2)C)C)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidine typically involves multiple steps. One common method includes the bromination of a suitable precursor, followed by sulfonylation and pentyloxylation reactions. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control temperature, pressure, and reaction time. The use of continuous flow reactors can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

    Substitution: Nucleophilic substitution reactions can occur at the bromo group, leading to the formation of different derivatives.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Hydrogen gas with palladium on carbon as a catalyst.

    Substitution: Sodium hydroxide or other strong bases for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce dehalogenated compounds.

Scientific Research Applications

1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidine has several scientific research applications:

    Chemistry: Used as an intermediate in the synthesis of more complex molecules.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

    Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

    Industry: Utilized in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Research Findings and Data Gaps

Synthetic Challenges: No direct synthesis data exists for the target compound. However, analogs (e.g., ) use sulfonylation of pre-functionalized piperidines, suggesting feasibility via similar routes.

Comparative Reactivity :

  • The pentyloxy group may slow hydrolysis compared to methoxy or ethoxy substituents due to steric shielding of the ether linkage.

Biological Activity

1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidine is a synthetic compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure features a piperidine ring substituted with a sulfonyl group and a brominated aromatic moiety. The molecular formula is C16H22BrN2O3SC_{16}H_{22}BrN_{2}O_{3}S, and it has a molecular weight of approximately 404.33 g/mol. Its solubility and stability under physiological conditions are key factors influencing its biological activity.

Antitumor Activity

Research indicates that compounds with similar structures exhibit significant antitumor properties. For instance, derivatives of benzenesulfonamides have shown cytotoxic effects against various cancer cell lines, including breast and prostate cancer cells. The mechanism often involves the induction of apoptosis through the activation of caspase pathways.

Table 1: Antitumor Activity of Related Compounds

Compound NameCell Line TestedIC50 (µM)Mechanism of Action
Compound AMCF-7 (Breast)15Apoptosis induction
Compound BPC-3 (Prostate)10Caspase activation
1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidineTBDTBDTBD

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties. Studies suggest that sulfonamide derivatives possess broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mode of action typically involves inhibition of bacterial folate synthesis.

Table 2: Antimicrobial Activity Overview

PathogenMinimum Inhibitory Concentration (MIC)Mechanism of Action
Staphylococcus aureus32 µg/mLFolate synthesis inhibition
Escherichia coli16 µg/mLFolate synthesis inhibition

The biological activity of 1-[4-Bromo-3-(pentyloxy)benzenesulfonyl]-3,5-dimethylpiperidine may be attributed to several mechanisms:

  • Apoptosis Induction : Activation of intrinsic pathways leading to cell death.
  • Enzyme Inhibition : Interference with enzymes involved in critical metabolic pathways.
  • Receptor Modulation : Interaction with specific cellular receptors that regulate growth and proliferation.

Case Studies

Several studies have documented the biological effects of related compounds. For example, a recent study demonstrated that a structurally similar compound reduced tumor size in xenograft models, suggesting potential therapeutic applications in oncology.

Case Study Summary:

  • Study Title : Efficacy of Sulfonamide Derivatives in Tumor Reduction
  • Findings : Significant reduction in tumor volume (up to 70%) was observed in treated groups compared to controls.
  • : Supports the hypothesis that similar compounds may exhibit anticancer properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.